N-(2,6-dimethylphenyl)-9-oxo-9H-fluorene-4-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-9-oxofluorene-4-carboxamide
• InChI: InChI=1S/C22H17NO2/c1-13-7-5-8-14(2)20(13)23-22(25)18-12-6-11-17-19(18)15-9-3-4-10-16(15)21(17)24/h3-12H,1-2H3,(H,23,25)
• InChI Key: DQHVWEVLWWGYRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CC3=C2C4=CC=CC=C4C3=O
• Molecular Formula: C22H17NO2
• Molecular Weight: 327.4 g/mol

Description

N-(2,6-dimethylphenyl)-9-oxo-9H-fluorene-4-carboxamide is a useful research compound. Its molecular formula is C22H17NO2 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.125928785 g/mol and the complexity rating of the compound is 520. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization of New Materials

• Polyamides from Diphenylfluorene : A study by Hsiao et al. (1999) explored the synthesis of new diphenylfluorene-based aromatic polyamides, which were derived from 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene. These polyamides exhibit good solubility in organic solvents and have high thermal stability, with glass transition temperatures ranging from 200 to 303°C. They are potential candidates for high-performance materials due to their excellent thermal and mechanical properties (Hsiao, Yang, & Lin, 1999).

• Electrofluorescence and Electrochromic Properties : Sun et al. (2015) synthesized novel polyamides with fluorene-based triphenylamine units, which exhibited significant electrofluorescence and electrochromic properties. These materials demonstrated good solubility, thermal stability, and potential for application in electrochromic devices, offering a blend of fluorescence and color-changing capabilities (Sun et al., 2015).

• Dual-Switching Polyamide Materials : A further study by Sun et al. (2016) introduced electroactive polyamides containing bis(diphenylamino)-fluorene units. These materials not only showed excellent solubility and thermal stability but also exhibited dual-switching electrochromic and electrofluorescent properties. This innovation enables the development of materials that can switch between multiple colors and fluorescence states, enhancing the functionality of optical and electronic devices (Sun et al., 2016).